Cas no 630-18-2 (2,2-dimethylpropanenitrile)

• Product Name: 2,2-dimethylpropanenitrile
• CAS No: 630-18-2
• MF: C₅H₉N
• MW: 83.1316611766815
• MDL: MFCD00001847
• CID: 82858
• PubChem ID: 12416
• Update Time: 2025-11-01

2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Trimethylacetonitrile
• Pivalonitrile
• tert-Butyl cyanide~Pivalonitrile
• tert-Butylcyanide
• 2,2-Dimethylpropanenitrile
• C5H9N
• Sodiumlignosulfonate3moles
• 2,2-Dimethylpropionitrile
• tert-Butyl cyanide
• Propanenitrile, 2,2-dimethyl-
• tert-Butylnitrile
• 2-Cyano-2-methylpropane
• Trimethyl acetonitrile
• Trimethylacetonitrile, 98%
• JAMNHZBIQDNHMM-UHFFFAOYSA-N
• NSC890
• tert-Cyanobutane
• t-BuCN
• Propanenitrile,2-dimethyl-
• 2,2-Dimethyl-propionitrile
• Propanenitrile,2,2-dimethyl-
• 2,2,2-trimethyl acetonitrile
• (CH3)3C-CN
• DT
• NSC 890
• Z-1020
• F0001-1709
• EN300-28910
• Q7199624
• 2,2-Dimethyl-propanenitrile
• MFCD00001847
• Z278179882
• AKOS009145687
• DTXSID7060887
• InChI=1/C5H9N/c1-5(2,3)4-6/h1-3H
• AI3-33242
• NS00035255
• AQD7ZXJ3PR
• 2,2-dimethylpropane nitrile
• NSC-890
• UNII-AQD7ZXJ3PR
• 630-18-2
• 2,2-DIMETHYLPROPANENITRIL
• LS-11506
• P0463
• Neopentanenitrile
• EINECS 211-133-0
• CS-0017904
• ALBB-031645
• DTXCID8043608
• 2,2-dimethylpropanenitrile

• MDL： MFCD00001847
• Inchi： 1S/C5H9N/c1-5(2,3)4-6/h1-3H3
• InChI Key： JAMNHZBIQDNHMM-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C

Computed Properties

• Exact Mass: 83.07350
• Monoisotopic Mass: 83.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.752 g/mL at 25 °C(lit.)
• Melting Point: 15-16 °C (lit.)
• Boiling Point: 105°C
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.377(lit.)
• Water Partition Coefficient: Miscible with ethanol, acetone and toluene. Slightly miscible with water.
• PSA: 23.79000
• LogP: 1.55608
• Solubility: 8.4g/l (water).

2,2-dimethylpropanenitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302+H312+H332-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： S16-S36/37/39-S45
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,2-dimethylpropanenitrile

Chemical Profile: 2,2-Dimethylpropanenitrile (CAS No. 630-18-2)

2,2-Dimethylpropanenitrile, also known by its CAS number CAS No. 630-18-2, is a versatile organic compound with significant applications in various industrial and chemical sectors. This compound, a nitrile derivative, has garnered attention due to its unique chemical properties and potential uses in modern chemistry. Recent advancements in synthetic methodologies and material science have further highlighted its importance in contemporary research.

The molecular structure of 2,2-dimethylpropanenitrile consists of a nitrile group (-C≡N) attached to a branched alkyl chain, specifically a 2,2-dimethylpropyl group. This structure imparts the compound with distinct physical and chemical properties, including high thermal stability and reactivity under specific conditions. The compound's ability to undergo various transformations, such as hydrolysis and substitution reactions, makes it a valuable intermediate in organic synthesis.

Recent studies have explored the role of cas no 630-18-2 in the synthesis of advanced materials, including polymers and specialty chemicals. For instance, researchers have investigated its potential as a precursor for the production of high-performance adhesives and coatings. The compound's reactivity under controlled conditions allows for the creation of tailored materials with enhanced mechanical and thermal properties.

In addition to its role in materials science, 2,2-dimethylpropanenitrile has been studied for its applications in pharmaceutical chemistry. Its ability to participate in nucleophilic addition reactions makes it a promising candidate for the synthesis of bioactive compounds. Recent findings suggest that derivatives of this compound may exhibit potential anti-inflammatory and antioxidant properties, opening avenues for drug discovery.

The synthesis of CAS No. 630-18-2 typically involves the reaction of propiononitrile with alkyl halides under appropriate catalytic conditions. This method ensures high yields and purity, making it suitable for large-scale industrial production. Innovations in catalytic systems have further optimized this process, reducing production costs and environmental impact.

From an environmental perspective, the stability of cas no 630-18-2 under standard conditions raises questions about its biodegradability and ecological impact. Recent eco-toxicological studies have focused on assessing its potential risks to aquatic life and soil ecosystems. These studies are crucial for developing sustainable practices in the handling and disposal of this compound.

In conclusion, cas no 630-18-2, or 2,2-dimethylpropanenitrile, stands as a pivotal compound in contemporary chemistry due to its diverse applications and promising research outcomes. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple industries.